![molecular formula C19H21NO4 B8107016 Dibenzyl glutamic acid](/img/structure/B8107016.png)
Dibenzyl glutamic acid
Overview
Description
Dibenzyl glutamic acid is a useful research compound. Its molecular formula is C19H21NO4 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformation Applications :
- Dibenzyl glutamic acid is used in the enantiospecific synthesis of 3,4-disubstituted glutamic acids, starting from d-ribose. A critical step in this synthesis is the titanate-mediated transesterification of a dimethyl ester into a dibenzyl analogue, which is then efficiently deprotected to the free amino acid by hydrogenolysis (Yan, Weaving, Dauban, & Dodd, 2002).
- Another application is the transformation of L-glutamic acid into aldehydes, such as 2-Dibenzylamino-5-oxopentanoic acid benzyl ester, using a three-step procedure that yields the aldehyde in good quantity (Rodriquez & Taddei, 2005).
Biochemical and Pharmaceutical Research :
- This compound derivatives have been synthesized for potential use as antagonists in the NK-1 receptor type, a receptor involved in neurotransmission, indicating its relevance in neurological research (Manolopoulou et al., 2009).
- In biotechnology, glutamic acid, including its derivatives, is studied for its role in producing poly-γ-glutamic acid (γ-PGA) with antioxidant activity. This has applications in cosmetics and pharmaceutical industries (Lee et al., 2014).
Analytical Chemistry and Sensing Applications :
- Glutamic acid derivatives are important in developing sensors for detecting glutamate in biofluids, which is crucial for diagnosing neurodegenerative diseases and monitoring pain (Schultz, Uddin, Singh, & Howlader, 2019).
Neuroscience and Neuropharmacology :
- Research on glutamate and its derivatives, including this compound, contributes significantly to understanding neurotransmitter systems in the central nervous system and their role in various neurological disorders (Michaelis, 1998).
properties
IUPAC Name |
(2S)-2-(dibenzylamino)pentanedioic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c21-18(22)12-11-17(19(23)24)20(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10,17H,11-14H2,(H,21,22)(H,23,24)/t17-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKVZEHJXSIVHEP-KRWDZBQOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(CCC(=O)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)[C@@H](CCC(=O)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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